1-[2-(5-chloro-1H-indol-3-yl)ethyl]-5-oxo-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide

• Molecular Formula: C22H26ClN5O2S
• Molecular Weight: 460.0 g/mol
• IUPAC Name: 1-[2-(5-chloro-1H-indol-3-yl)ethyl]-5-oxo-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H26ClN5O2S/c1-2-3-4-5-19-26-27-22(31-19)25-21(30)15-10-20(29)28(13-15)9-8-14-12-24-18-7-6-16(23)11-17(14)18/h6-7,11-12,15,24H,2-5,8-10,13H2,1H3,(H,25,27,30)
• InChI Key: OGXDMPBIPZNGNL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=NN=C(S1)NC(=O)C2CC(=O)N(C2)CCC3=CNC4=C3C=C(C=C4)Cl

Description

1-[2-(5-chloro-1H-indol-3-yl)ethyl]-5-oxo-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide is a complex organic compound that features an indole moiety, a thiadiazole ring, and a pyrrolidine carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(5-chloro-1H-indol-3-yl)ethyl]-5-oxo-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide typically involves multiple steps, starting with the preparation of the indole derivative. One common method is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone or aldehyde under acidic conditions . The resulting indole derivative is then subjected to further functionalization to introduce the chloro and ethyl groups.

The thiadiazole ring can be synthesized through the reaction of thiosemicarbazide with carboxylic acids or their derivatives under acidic or basic conditions . The final step involves the coupling of the indole and thiadiazole derivatives with the pyrrolidine carboxamide moiety, typically using peptide coupling reagents such as EDCI or DCC in the presence of a base like triethylamine .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for certain steps, as well as the development of more efficient catalysts and reaction conditions.

Chemical Reactions Analysis

Types of Reactions

1-[2-(5-chloro-1H-indol-3-yl)ethyl]-5-oxo-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The indole moiety can be oxidized to form indole-3-carboxylic acid derivatives.

Reduction: The carbonyl groups in the pyrrolidine and thiadiazole rings can be reduced to their corresponding alcohols.

Substitution: The chloro group on the indole ring can be substituted with various nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN3) or thiourea under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the indole moiety can yield indole-3-carboxylic acid, while reduction of the carbonyl groups can produce the corresponding alcohols.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules, particularly those containing indole and thiadiazole moieties.

Biology: The compound’s structural features make it a candidate for studying interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: Due to its potential bioactivity, it may be investigated for therapeutic applications, including as an anticancer or antimicrobial agent.

Industry: The compound could be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 1-[2-(5-chloro-1H-indol-3-yl)ethyl]-5-oxo-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide is not fully understood, but it is believed to involve interactions with specific molecular targets. The indole moiety can interact with various receptors and enzymes, potentially modulating their activity. The thiadiazole ring may also contribute to the compound’s bioactivity by interacting with metal ions or other biomolecules .

Comparison with Similar Compounds

Similar Compounds

Indole-3-carboxylic acid: A simpler indole derivative with known biological activity.

5-chloroindole: A related compound with a similar structure but lacking the thiadiazole and pyrrolidine moieties.

Thiadiazole derivatives: Compounds containing the thiadiazole ring, which are known for their diverse biological activities.

Uniqueness

1-[2-(5-chloro-1H-indol-3-yl)ethyl]-5-oxo-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide is unique due to its combination of indole, thiadiazole, and pyrrolidine moieties. This structural complexity may confer unique biological and chemical properties, making it a valuable compound for further research and development.